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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331 Get Quote

Essential Safety and Handling Guide for Gold
Tribromide
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides immediate

and essential safety and logistical information for the handling of Gold tribromide (AuBr₃), a

corrosive material that requires careful management.

Hazard Identification and Personal Protective
Equipment (PPE)
Gold tribromide is classified as a corrosive substance that can cause severe skin burns and

serious eye damage.[1][2] Adherence to stringent safety protocols, including the use of

appropriate Personal Protective Equipment (PPE), is critical to mitigate risks.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

To protect against chemical

splashes that can cause

serious eye damage.[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), fully buttoned lab

coat, long pants, and closed-

toe shoes.

To prevent skin contact which

can result in severe burns.[3]

[4][5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust formation is unavoidable,

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with a P3 cartridge is

recommended.

To avoid inhalation of dust or

aerosols which can irritate the

respiratory system.[3]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of Gold
tribromide and prevent accidental exposure.

Handling Procedures:

Work Area Preparation: Always handle Gold tribromide within a properly functioning

chemical fume hood to minimize inhalation exposure.[3][4] Ensure that an eyewash station

and a safety shower are readily accessible.[3][6]

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

[3]

Avoid Incompatibilities: Keep Gold tribromide away from oxidizing agents.[3] It is also

sensitive to light and moisture (hygroscopic).

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][4]

Contaminated clothing should be removed immediately and washed before reuse.[2]
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Storage Procedures:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed to prevent exposure to moisture.[3]

Store in a designated corrosives area, locked up and away from incompatible materials.[2][3]

Emergency Procedures: First Aid and Spill
Response
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[3]

Seek immediate medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

[3] Rinse skin with plenty of water and soap.

Seek immediate medical attention.[3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[3] Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.[3]

Spill Response Workflow:

In the event of a Gold tribromide spill, follow the structured procedure below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr22070434316-goldiii-bromide.html
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b127331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate immediate area and alert others

Assess the spill
Is it a major or minor spill?

Major Spill Minor Spill

Contact Emergency Services / EH&S

Large quantity,
rapid spread

Don appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

Small, manageable quantity

Secure the area
Prevent entry

Report the incident to your supervisor

Contain the spill
Use absorbent pads or sand

Carefully sweep or scoop up material
Avoid creating dust

Place spilled material into a labeled, sealed container for hazardous waste

Decontaminate the area
Wash with soap and water

Dispose of all contaminated materials as hazardous waste

Spill Response Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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